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Compound of Interest

Compound Name: Neochlorogenic acid methyl ester

Cat. No.: B15566799 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Neochlorogenic acid methyl ester is a derivative of neochlorogenic acid, a phenolic

compound with known antioxidant and potential anti-HBV activities.[1] As with many phenolic

esters, its stability and solubility are critical factors for ensuring accurate and reproducible

experimental results. These application notes provide detailed protocols for the preparation and

storage of neochlorogenic acid methyl ester stock solutions to maintain its integrity and

efficacy for use in research and drug development. Recent studies suggest that the methyl

ester form of chlorogenic acid exhibits increased stability in physiological buffers and resistance

to enzymatic degradation, making it a valuable compound for in vitro studies.[2]

Quantitative Data Summary
The following table summarizes the key quantitative data for the preparation and storage of

neochlorogenic acid methyl ester stock solutions.
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Parameter Value Reference(s)

Molecular Formula C₁₇H₂₀O₉ [3]

Molecular Weight 368.34 g/mol [1]

Appearance Powder [3]

Recommended Solvents

DMSO, Ethanol, Methanol,

Chloroform, Dichloromethane,

Ethyl Acetate, Acetone,

Pyridine

[3][4][5]

Short-Term Storage
-20°C for up to 1 month

(protect from light)
[6]

Long-Term Storage
-80°C for up to 6 months

(protect from light)
[6]

Purity
>98% (as determined by

HPLC)
[1]

Table 1: Solvent Volumes for Stock Solution Preparation
Desired Concentration

Mass of Neochlorogenic
Acid Methyl Ester

Volume of DMSO to Add

1 mM 1 mg 2.715 mL

5 mM 1 mg 0.543 mL

10 mM 1 mg 0.272 mL

1 mM 5 mg 13.576 mL

5 mM 5 mg 2.715 mL

10 mM 5 mg 1.358 mL

Note: These values are calculated based on a molecular weight of 368.34 g/mol . Adjust

volumes accordingly for different masses of the compound.
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Experimental Protocols
Safety Precautions

When handling neochlorogenic acid methyl ester powder and stock solutions, it is

essential to work in a well-ventilated area, preferably within a chemical fume hood.[5][7]

Always wear appropriate personal protective equipment (PPE), including a lab coat, safety

glasses, and chemical-resistant gloves (e.g., nitrile gloves).[7]

Refer to the material safety data sheet (MSDS) for comprehensive safety information before

handling the compound.

Preparation of a 10 mM Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of neochlorogenic acid
methyl ester in dimethyl sulfoxide (DMSO).

Materials:

Neochlorogenic acid methyl ester powder

Anhydrous, high-purity DMSO

Sterile, amber microcentrifuge tubes or vials

Calibrated micropipettes and sterile tips

Vortex mixer

Analytical balance

Procedure:

Weighing the Compound: Accurately weigh 1 mg of neochlorogenic acid methyl ester
powder on an analytical balance and transfer it to a sterile, amber microcentrifuge tube.

Adding the Solvent: Using a calibrated micropipette, add 272 µL of anhydrous DMSO to the

microcentrifuge tube containing the powder.[4]
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Dissolution: Tightly cap the tube and vortex the mixture at room temperature until the powder

is completely dissolved. If necessary, gentle warming or sonication can be used to aid

dissolution, but avoid excessive heat to prevent degradation.[6]

Visual Inspection: Visually inspect the solution to ensure that no particulate matter remains.

The solution should be clear.

Aliquoting: To avoid repeated freeze-thaw cycles that can lead to degradation, aliquot the

stock solution into smaller, single-use volumes in sterile, amber microcentrifuge tubes.[6]

Labeling: Clearly label each aliquot with the compound name, concentration, solvent, and

date of preparation.

Storage: For short-term use (up to 1 month), store the aliquots at -20°C. For long-term

storage (up to 6 months), store the aliquots at -80°C.[6] Always protect the solutions from

light.[6]

Visualizations
Experimental Workflow for Stock Solution Preparation
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Workflow for Neochlorogenic Acid Methyl Ester Stock Solution Preparation
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Caption: Workflow for preparing and storing neochlorogenic acid methyl ester stock solution.
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Key Considerations for Stability

Factors Affecting Stock Solution Stability

Stock Solution
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Light Exposure

Protect with
amber vials
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Caption: Key factors influencing the stability of neochlorogenic acid methyl ester stock

solutions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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